Cas no 1213072-70-8 ((1R)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine)

• Product Name: (1R)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine
• CAS No: 1213072-70-8
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• CID: 6101127
• PubChem ID: 55263212
• Update Time: 2025-05-21

(1R)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine
• 3-Pyridinemethanamine, α-methyl-2-(trifluoromethyl)-, (αR)-
• AKOS006303943
• (R)-1-(2-(Trifluoromethyl)pyridin-3-yl)ethan-1-amine
• EN300-1936765
• 1213072-70-8
• (1R)-1-[2-(trifluoromethyl)pyridin-3-yl]ethan-1-amine

• Inchi： 1S/C8H9F3N2/c1-5(12)6-3-2-4-13-7(6)8(9,10)11/h2-5H,12H2,1H3/t5-/m1/s1
• InChI Key： TUMNSQSQHYBWQW-RXMQYKEDSA-N
• SMILES： C(C1N=CC=CC=1[C@H](N)C)(F)(F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.239±0.06 g/cm3(Predicted)
• Boiling Point: 216.1±35.0 °C(Predicted)
• pka: 7.88±0.29(Predicted)

Additional information on (1R)-1-2-(trifluoromethyl)pyridin-3-ylethan-1-amine

Comprehensive Overview of (1R)-1-[2-(Trifluoromethyl)pyridin-3-yl]ethan-1-amine (CAS No. 1213072-70-8)

(1R)-1-[2-(Trifluoromethyl)pyridin-3-yl]ethan-1-amine (CAS No. 1213072-70-8) is a chiral amine derivative featuring a pyridine ring substituted with a trifluoromethyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, making it a valuable building block in drug discovery. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules targeting central nervous system (CNS) disorders and inflammatory diseases.

The compound's chiral center at the 1-position of the ethylamine side chain is critical for its stereoselective interactions with biological targets. This attribute aligns with the growing demand for enantiomerically pure compounds in modern therapeutics, where optical purity often dictates efficacy and safety. Recent studies highlight its utility in designing kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing trending topics like precision medicine and personalized therapeutics. Its pyridine scaffold also resonates with advancements in heterocyclic chemistry, a field frequently searched in academic and industrial databases.

From a synthetic perspective, CAS No. 1213072-70-8 is often prepared via asymmetric hydrogenation or resolution techniques, reflecting the industry's shift toward green chemistry and sustainable methodologies. Environmental concerns and regulatory pressures have driven interest in catalysts that minimize waste, a topic frequently queried in AI-driven literature searches. The compound's stability under physiological conditions further makes it a candidate for prodrug development, another hot topic in pharmaceutical forums.

Analytical characterization of (1R)-1-[2-(Trifluoromethyl)pyridin-3-yl]ethan-1-amine typically involves HPLC, NMR, and mass spectrometry, with emphasis on chiral separation techniques to ensure enantiomeric excess. These methods are widely discussed in open-access journals and patent literature, catering to researchers seeking protocol optimization. The compound's logP and pKa values are frequently modeled using computational tools, aligning with the rise of AI-assisted drug design platforms.

In summary, 1213072-70-8 represents a versatile intermediate with broad applicability in life sciences. Its integration into high-throughput screening libraries and fragment-based drug discovery underscores its relevance in contemporary research. As the scientific community prioritizes structure-activity relationships (SAR) and molecular docking studies, this compound's role is poised to expand, answering frequent search queries on lead optimization and target engagement strategies.